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Compound of Interest

Compound Name: 5-lodo-2-(Pyrrolidin-1-YI)Pyridine

Cat. No.: B1323442

Essential Safety and Handling Guide for 5-lodo-2-
(Pyrrolidin-1-YI)Pyridine

This guide provides critical safety and logistical information for the handling and disposal of 5-
lodo-2-(Pyrrolidin-1-YI)Pyridine, tailored for researchers, scientists, and professionals in drug
development. Adherence to these protocols is essential for ensuring a safe laboratory
environment.

Chemical Identifier and Properties

Property Value

CAS Number 494771-62-9
Molecular Formula CoH11IN2[1]
Molecular Weight 274.10 g/mol
Form Solid[1]
Melting Point 104-109 °C
Signal Word Warning

Hazard Identification and Personal Protective Equipment (PPE)
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The primary hazards associated with 5-lodo-2-(Pyrrolidin-1-YI)Pyridine are summarized

below. A comprehensive PPE strategy is mandatory to mitigate these risks.

Hazard Classification

Hazard Class Category
Acute Toxicity, Oral Category 4
Skin Irritation Category 2
Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory system)

Personal Protective Equipment (PPE) Requirements

PPE Item

Specification

Purpose

Hand Protection

Nitrile or butyl rubber gloves.[2]
[3]

To prevent skin contact and
absorption.[2]

Eye Protection

Chemical splash goggles or
safety glasses with side-
shields.[2][3]

To protect eyes from splashes.

[2]

Body Protection

A flame-resistant lab coat worn
over full-length clothing.[4]

Prevents contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or

a certified chemical fume hood.

[213]1[5]

To avoid inhalation of dust and

vapors.[2]

Operational Plan: Step-by-Step Handling

Procedures

All handling of 5-lodo-2-(Pyrrolidin-1-YI)Pyridine must be conducted within a certified

chemical fume hood to minimize inhalation exposure.[3][5]
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1. Preparation and Weighing:

» Before handling, ensure all necessary PPE is correctly donned.

o Use a dedicated and clearly labeled set of spatulas and weighing boats.

o Handle the solid compound gently to avoid creating dust.

2. Solution Preparation:

e When dissolving the compound, add the solid to the solvent slowly to prevent splashing.

o Keep the container covered as much as possible during dissolution.

3. During the Experiment:

o Clearly label all containers with the chemical name and known hazards.

e Maintain a clean and organized work area.

o Avoid working alone. Ensure another person is aware of the work being conducted.

4. Post-Experiment:

o Decontaminate all surfaces and equipment that may have come into contact with the
chemical using a suitable solvent (e.g., ethanol) followed by soap and water.

 Remove PPE in the correct order to avoid self-contamination (gloves first, then lab coat, then
eye protection).

e Wash hands thoroughly with soap and water after removing PPE.

Emergency Procedures
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Exposure Route First Aid Measures

Wash the affected area immediately with plenty

Skin Contact
of soap and water.[6]

Rinse eyes cautiously with water for at least 15

Eye Contact ) . .
minutes.[5][6] Seek medical attention.[3][6]

Move to fresh air immediately.[6] If not
Inhalation breathing, give artificial respiration. Seek

immediate medical attention.[7]

Do NOT induce vomiting.[7][8] Rinse mouth.[7]
Ingestion [8] Call a physician or poison control center

immediately.[7]

For small spills, absorb the material with an
inert, non-combustible absorbent (e.g.,

Spills vermiculite, sand).[2][5] For large spills, contact
your institution's Environmental Health and
Safety (EHS) department immediately.[2]

Disposal Plan

All waste containing 5-lodo-2-(Pyrrolidin-1-YI)Pyridine must be treated as hazardous waste.

[21[9]
1. Waste Segregation:

» Do not mix waste with other incompatible waste streams, such as strong oxidizing agents
and acids.[2][5]

o Collect all solid waste, including contaminated weighing boats and paper towels, in a clearly
labeled, sealed hazardous waste container.[9]

o Collect all liquid waste containing the compound in a dedicated, sealed, and clearly labeled

hazardous waste container.[9]

2. Container Labeling:
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e The hazardous waste container must be clearly labeled with "Hazardous Waste," the full
chemical name, and associated hazard symbols (e.g., "Harmful," "Irritant").

3. Storage:

o Store the waste container in a designated, well-ventilated, and secure satellite accumulation
area.

o Keep the container away from sources of ignition.[5]
4. Final Disposal:

* When the container is full or no longer in use, arrange for its disposal through your
institution's EHS department in accordance with local, state, and federal regulations.

Visual Workflow and Logic Diagrams
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Caption: Workflow for the safe handling of 5-lodo-2-(Pyrrolidin-1-YI)Pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1323442#personal-protective-equipment-for-
handling-5-iodo-2-pyrrolidin-1-yl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1323442#personal-protective-equipment-for-handling-5-iodo-2-pyrrolidin-1-yl-pyridine
https://www.benchchem.com/product/b1323442#personal-protective-equipment-for-handling-5-iodo-2-pyrrolidin-1-yl-pyridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1323442?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

